Cas no 1243321-66-5 (4-Tert-butyl-3-cyclopropoxyaniline)

• Product Name: 4-Tert-butyl-3-cyclopropoxyaniline
• CAS No: 1243321-66-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD17008484
• CID: 2118454
• Update Time: 2025-06-08

4-Tert-butyl-3-cyclopropoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-?tert-?butyl-?3-?cyclopropoxyaniline
• 4-TERT-BUTYL-3-CYCLOPROPOXYANILINE
• 4-(tert-Butyl)-3-cyclopropoxyaniline
• MB66012
• 4-Tert-butyl-3-cyclopropoxyaniline

• MDL： MFCD17008484
• Inchi： 1S/C13H19NO/c1-13(2,3)11-7-4-9(14)8-12(11)15-10-5-6-10/h4,7-8,10H,5-6,14H2,1-3H3
• InChI Key： MJAZUVVGVPOAOK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C(C)(C)C)N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 35.2

Additional information on 4-Tert-butyl-3-cyclopropoxyaniline

Comprehensive Overview of 4-Tert-butyl-3-cyclopropoxyaniline (CAS No. 1243321-66-5): Properties, Applications, and Industry Insights

4-Tert-butyl-3-cyclopropoxyaniline (CAS No. 1243321-66-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a tert-butyl group with a cyclopropoxy substituent on an aniline backbone, offering distinct electronic and steric properties. This combination makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

Recent studies highlight the growing demand for cyclopropyl-containing compounds in drug discovery, as the cyclopropane ring enhances metabolic stability and bioavailability. The 4-Tert-butyl-3-cyclopropoxyaniline structure aligns with this trend, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers are actively exploring its potential in cancer treatment and neurodegenerative disease applications, addressing key queries like "how does cyclopropoxy improve drug half-life?"—a frequently searched topic in medicinal chemistry forums.

From a synthetic chemistry perspective, the CAS No. 1243321-66-5 compound demonstrates remarkable versatility. Its electron-rich aniline moiety facilitates palladium-catalyzed cross-coupling reactions, while the sterically hindered tert-butyl group influences regioselectivity in electrophilic substitutions. These characteristics have spurred discussions in green chemistry circles about optimizing its production using sustainable catalysts—a hot topic in 2024 as industries prioritize eco-friendly synthesis methods.

Analytical data reveals that 4-Tert-butyl-3-cyclopropoxyaniline exhibits improved solubility profiles compared to similar aromatic amines, making it attractive for formulation scientists. This property addresses common formulation challenges documented in searches like "how to enhance API solubility without surfactants." The compound's logP value and hydrogen bonding capacity are frequently analyzed parameters in computational chemistry studies, reflecting industry demand for predictive modeling tools.

In material science applications, the compound's rigid cyclopropyl ring contributes to thermal stability in polymer additives—a feature highlighted in patents for high-performance coatings. Manufacturers increasingly search for "heat-resistant amine modifiers," positioning CAS 1243321-66-5 as a candidate for specialty material development. Its UV absorption characteristics also spark interest in photostabilizer research, particularly for outdoor-applied materials.

Quality control protocols for 4-Tert-butyl-3-cyclopropoxyaniline emphasize HPLC-UV and GC-MS analysis, with particular attention to isomeric purity—a critical parameter for regulatory compliance. Recent advancements in continuous flow chemistry have enabled more efficient production of this intermediate, reducing byproduct formation. This aligns with pharmaceutical industry searches for "how to improve batch-to-batch consistency in amine synthesis."

The safety profile of 1243321-66-5 has been extensively documented, with particular focus on proper handling procedures for oxygen-sensitive amines. While not classified as hazardous under standard protocols, its storage under inert atmosphere remains a best practice—information frequently sought in laboratory safety guidelines. Material Safety Data Sheets (MSDS) for this compound consistently highlight its stability under recommended conditions.

Market analysts note increasing patent activity involving 4-Tert-butyl-3-cyclopropoxyaniline derivatives, particularly in bioconjugation technologies. This correlates with rising search volumes for "amine-reactive linker chemistry" and "site-specific protein modification." The compound's balanced nucleophilicity makes it suitable for developing antibody-drug conjugates (ADCs), a rapidly expanding therapeutic modality.

Environmental fate studies indicate that 3-cyclopropoxyaniline derivatives undergo predictable biodegradation pathways, addressing ecological concerns raised in green chemistry assessments. Regulatory databases show approved use of related structures in several jurisdictions, supporting its adoption in commercial applications. Researchers often investigate "environmental impact of aromatic amine metabolites" when evaluating such compounds.

Future research directions for CAS 1243321-66-5 include exploration of its chiral derivatives for asymmetric synthesis applications. The compound's potential as a ligand precursor in transition metal catalysis is another active investigation area, responding to industry needs for cost-effective catalysts. These developments position 4-Tert-butyl-3-cyclopropoxyaniline as a molecule of continuing significance in fine chemical synthesis.